ethyl {1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-2-piperidinyl}acetate

• IUPAC Name: ethyl 2-[1-(1-cyclohexyltriazole-4-carbonyl)piperidin-2-yl]acetate
• InChI: InChI=1S/C18H28N4O3/c1-2-25-17(23)12-15-10-6-7-11-21(15)18(24)16-13-22(20-19-16)14-8-4-3-5-9-14/h13-15H,2-12H2,1H3
• InChI Key: XYOFMZMBYQKSCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCCCN1C(=O)C2=CN(N=N2)C3CCCCC3
• Molecular Formula: C18H28N4O3
• Molecular Weight: 348.4 g/mol

Description

Ethyl {1-[(1-cyclohexyl-1H-1,2,3-triazol-4-yl)carbonyl]-2-piperidinyl}acetate is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a member of the piperidine family and is commonly referred to as ECPA.

Mechanism of Action

The exact mechanism of action of ECPA is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and acetylcholine. Additionally, ECPA has been shown to have an effect on the immune system, reducing inflammation and promoting tissue repair.
Biochemical and Physiological Effects:
ECPA has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a critical role in regulating mood, motivation, and pleasure. Additionally, ECPA has been shown to reduce inflammation and oxidative stress, which can contribute to the development of several chronic diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ECPA is its potential therapeutic applications. However, there are also several limitations to using ECPA in lab experiments. One of the main limitations is the lack of information on its potential side effects and toxicity. Additionally, ECPA is a relatively new compound, and more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are several future directions for research on ECPA. One area of research is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders. Additionally, more research is needed to fully understand the mechanism of action of ECPA and its effects on the immune system. Finally, more research is needed to determine the potential side effects and toxicity of ECPA, particularly in human subjects.
Conclusion:
In conclusion, ECPA is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It has been shown to have a significant effect on the central nervous system and may have applications in the treatment of several neurological disorders. Additionally, ECPA has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. However, more research is needed to fully understand the mechanism of action of ECPA and its potential side effects and toxicity.

Scientific Research Applications

ECPA has been the subject of several scientific studies due to its potential therapeutic properties. It has been shown to have a significant effect on the central nervous system and may have applications in the treatment of several neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Additionally, ECPA has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.